Cas no 2172598-09-1 (1-(3-chloro-4-fluorophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(3-chloro-4-fluorophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide
• CAS No: 2172598-09-1
• MF: C₁₁H₁₁ClFN₃O₂S
• MW: 303.740343332291
• CID: 6194331
• PubChem ID: 165607689
• Update Time: 2025-10-31

1-(3-chloro-4-fluorophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide
• EN300-1591205
• 2172598-09-1

• Inchi： 1S/C11H11ClFN3O2S/c1-2-15-19(17,18)11-5-6-14-16(11)8-3-4-10(13)9(12)7-8/h3-7,15H,2H2,1H3
• InChI Key： ZGZZBJSXGRIRBG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(=CC=N1)S(NCC)(=O)=O)F

Computed Properties

• Exact Mass: 303.0244536g/mol
• Monoisotopic Mass: 303.0244536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-(3-chloro-4-fluorophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide

Recent Advances in the Study of 1-(3-chloro-4-fluorophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide (CAS: 2172598-09-1)

The compound 1-(3-chloro-4-fluorophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide (CAS: 2172598-09-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly as a modulator of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic route for 1-(3-chloro-4-fluorophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step process involving the condensation of 3-chloro-4-fluoroaniline with ethyl pyrazole-5-sulfonyl chloride, followed by purification using column chromatography. This advancement is critical for ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological evaluations have revealed that 1-(3-chloro-4-fluorophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. In vitro studies demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 μM, while showing minimal activity against COX-1. This selectivity suggests its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which are often associated with gastrointestinal side effects due to COX-1 inhibition.

Further investigations into the compound's mechanism of action have utilized molecular docking and dynamics simulations. These computational studies, complemented by X-ray crystallography, have identified key interactions between the sulfonamide group and the active site of COX-2. The 3-chloro-4-fluorophenyl moiety was found to enhance binding affinity through hydrophobic interactions, while the pyrazole ring contributed to the compound's stability within the enzyme pocket. These findings provide a structural basis for the design of next-generation COX-2 inhibitors.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the potential of 1-(3-chloro-4-fluorophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide in oncology. A 2024 study in Cancer Research reported that the compound exhibited antiproliferative effects in certain cancer cell lines, particularly those with dysregulated NF-κB signaling. The researchers hypothesized that the compound's ability to modulate NF-κB activity could be leveraged for targeted cancer therapies, though further in vivo studies are needed to validate these findings.

Despite these promising results, challenges remain in the development of 1-(3-chloro-4-fluorophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Additionally, comprehensive toxicity studies are required to assess its safety profile before advancing to clinical trials.

In conclusion, 1-(3-chloro-4-fluorophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide (CAS: 2172598-09-1) represents a promising candidate for drug development, with demonstrated efficacy in inflammation and potential applications in oncology. Continued research efforts should focus on optimizing its pharmacokinetic properties and elucidating its full therapeutic potential. The compound's unique structural features and selective biological activity make it a valuable subject for future investigations in chemical biology and medicinal chemistry.